Tetraethyl ranelate
Tetraethyl ranelate
Brand Name:
Vulcanchem
CAS No.:
58194-26-6
VCID:
VC0158920
InChI:
InChI=1S/C20H26N2O8S/c1-5-27-15(23)9-13-14(10-21)19(31-18(13)20(26)30-8-4)22(11-16(24)28-6-2)12-17(25)29-7-3/h5-9,11-12H2,1-4H3
SMILES:
CCOC(=O)CC1=C(SC(=C1C#N)N(CC(=O)OCC)CC(=O)OCC)C(=O)OCC
Molecular Formula:
C20H26N2O8S
Molecular Weight:
454.5 g/mol
Tetraethyl ranelate
CAS No.: 58194-26-6
Reference Standards
VCID: VC0158920
Molecular Formula: C20H26N2O8S
Molecular Weight: 454.5 g/mol
| CAS No. | 58194-26-6 |
|---|---|
| Product Name | Tetraethyl ranelate |
| Molecular Formula | C20H26N2O8S |
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | ethyl 5-[bis(2-ethoxy-2-oxoethyl)amino]-4-cyano-3-(2-ethoxy-2-oxoethyl)thiophene-2-carboxylate |
| Standard InChI | InChI=1S/C20H26N2O8S/c1-5-27-15(23)9-13-14(10-21)19(31-18(13)20(26)30-8-4)22(11-16(24)28-6-2)12-17(25)29-7-3/h5-9,11-12H2,1-4H3 |
| Standard InChIKey | UJPLQWOIPCSWCI-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC1=C(SC(=C1C#N)N(CC(=O)OCC)CC(=O)OCC)C(=O)OCC |
| Canonical SMILES | CCOC(=O)CC1=C(SC(=C1C#N)N(CC(=O)OCC)CC(=O)OCC)C(=O)OCC |
| Appearance | Powder |
| PubChem Compound | 12253549 |
| Last Modified | Nov 11 2021 |
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